Cas no 2549021-22-7 (4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile)

• Product Name: 4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile
• CAS No: 2549021-22-7
• MF: C₂₀H₂₄N₆O
• MW: 364.444163322449
• CID: 5312388
• PubChem ID: 154829680
• Update Time: 2025-06-08

4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[4-[2-(4-Morpholinyl)-4-pyrimidinyl]-1-piperazinyl]methyl]benzonitrile
• 2549021-22-7
• 4-({4-[2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile
• F6619-5126
• AKOS040709360
• 4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

• Inchi： 1S/C20H24N6O/c21-15-17-1-3-18(4-2-17)16-24-7-9-25(10-8-24)19-5-6-22-20(23-19)26-11-13-27-14-12-26/h1-6H,7-14,16H2
• InChI Key： VBZLJCIRUPFCST-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=CC(=N2)N2CCN(CC3C=CC(C#N)=CC=3)CC2)CC1

Computed Properties

• Exact Mass: 364.20115941g/mol
• Monoisotopic Mass: 364.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.6±60.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Additional information on 4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

Introduction to 4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile (CAS No. 2549021-22-7)

4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile (CAS No. 2549021-22-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the pyrimidine-piperazine class of molecules, which are known for their diverse biological activities and pharmacological properties.

The structure of 4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile features a central pyrimidine core linked to a morpholine and piperazine moiety, with a benzene ring substituted with a cyano group. This unique arrangement of functional groups endows the molecule with a combination of hydrophobic and hydrophilic properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile as a potent inhibitor of specific protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction, gene regulation, and immune responses. By selectively disrupting these interactions, this compound can modulate key biological pathways involved in disease progression.

In the context of cancer research, 4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile has shown promising results in preclinical studies. It has been demonstrated to inhibit the interaction between the Bcl-xL protein and its pro-apoptotic binding partners, such as Bim and Bak. This inhibition can lead to the induction of apoptosis in cancer cells, thereby offering a potential therapeutic strategy for treating various types of cancer.

Beyond its anti-cancer properties, 4-({4-[2-(Morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 4-{[4-(2-morpholinopyrimidin)-1-piperazin]methyl}benzonitrile has been extensively studied to ensure its suitability for clinical use. It exhibits favorable solubility and permeability characteristics, which are essential for effective oral administration. Additionally, its metabolic stability and low toxicity profile make it a promising lead compound for further optimization.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{[4-(2-morpholinopyrimidin)-1-piperazin]methyl}benzonitrile in various therapeutic settings. Early results have been encouraging, with the compound demonstrating significant therapeutic benefits in preclinical models of cancer and neurodegenerative diseases.

In conclusion, 4-{[4-(2-morpholinopyrimidin)-1-piperazin]methyl}benzonitrile (CAS No. 2549021-22-7) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique chemical structure and diverse biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments in the future.